Cas no 2034489-04-6 (2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide)
2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide
- N-(4-(N-((5-(thiophen-2-yl)furan-2-yl)methyl)sulfamoyl)phenyl)isobutyramide
- 2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide
- AKOS026702238
- 2034489-04-6
- 2-methyl-N-[4-[(5-thiophen-2-ylfuran-2-yl)methylsulfamoyl]phenyl]propanamide
- F6516-0339
-
- Inchi: 1S/C19H20N2O4S2/c1-13(2)19(22)21-14-5-8-16(9-6-14)27(23,24)20-12-15-7-10-17(25-15)18-4-3-11-26-18/h3-11,13,20H,12H2,1-2H3,(H,21,22)
- InChI Key: QHYAVCCXTUVLQE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C(C)C)=O)(NCC1=CC=C(C2=CC=CS2)O1)(=O)=O
Computed Properties
- Exact Mass: 404.08644947g/mol
- Monoisotopic Mass: 404.08644947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 125Ų
2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6516-0339-2μmol |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-5μmol |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-10μmol |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-20μmol |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-1mg |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-2mg |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-3mg |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-4mg |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-5mg |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6516-0339-10mg |
2-methyl-N-[4-({[5-(thiophen-2-yl)furan-2-yl]methyl}sulfamoyl)phenyl]propanamide |
2034489-04-6 | 10mg |
$79.0 | 2023-09-08 |
2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide
Comprehensive Overview of 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide (CAS No. 2034489-04-6)
In the realm of organic chemistry and pharmaceutical research, 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide (CAS No. 2034489-04-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiophene-furan hybrid scaffold and sulfonamide linkage, represents a promising candidate for drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and small-molecule inhibitors.
The chemical structure of 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide combines a methylpropanamide moiety with a sulfamoylphenyl group, further connected to a thiophene-furan heterocyclic system. This arrangement is pivotal for its binding affinity to specific biological targets, such as enzymes or receptors. Recent studies highlight its relevance in kinase inhibition, a hot topic in cancer research and inflammatory diseases. The compound's lipophilicity and hydrogen-bonding capacity also make it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling.
From a synthetic perspective, the preparation of CAS No. 2034489-04-6 involves multi-step organic reactions, including sulfonylation, amide coupling, and heterocyclic condensation. These methods are frequently searched by chemists exploring green chemistry alternatives or microwave-assisted synthesis. The compound's stability under physiological conditions and solubility in organic solvents are additional factors driving its utility in high-throughput screening (HTS) platforms.
In the context of drug development, 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide has been evaluated for its potential in neurodegenerative disorders and metabolic syndromes, areas where users frequently search for novel therapeutic agents. Its structure-activity relationship (SAR) data is often compared to FDA-approved drugs with similar frameworks, such as sulfonylurea derivatives. This comparative analysis is crucial for lead optimization and patentability assessments.
The thiophene and furan rings in this compound contribute to its π-electron density, a property leveraged in optoelectronic materials research. With growing interest in organic semiconductors and biodegradable polymers, CAS No. 2034489-04-6 is occasionally cited in discussions about sustainable material design. Its thermal stability and electrochemical properties are under investigation for applications in flexible electronics.
For analytical chemists, the characterization of 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide relies on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and stereochemistry, common concerns in quality control workflows. The compound's chromatographic behavior (e.g., in HPLC or UPLC) is also documented for method development purposes.
In summary, 2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide (CAS No. 2034489-04-6) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications—from drug discovery to functional materials—make it a compelling subject for ongoing research. As the scientific community prioritizes precision medicine and eco-friendly technologies, this compound's role is likely to expand, addressing key questions in molecular design and industrial scalability.
2034489-04-6 (2-methyl-N-4-({5-(thiophen-2-yl)furan-2-ylmethyl}sulfamoyl)phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)